ethyl 2-(2-((9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylpropanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C21H22N4O4S2/c1-4-29-19(27)15-13-8-5-9-14(13)31-18(15)23-17(26)12(3)30-20-22-16-11(2)7-6-10-25(16)21(28)24-20/h6-7,10,12H,4-5,8-9H2,1-3H3,(H,23,26)
• InChI Key: CILXIPQHBRMMMB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C(C)SC3=NC(=O)N4C=CC=C(C4=N3)C
• Molecular Formula: C21H22N4O4S2
• Molecular Weight: 458.6 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

Synthetic Utility and Heterocyclic Synthesis

The compound's synthetic utility is highlighted through its involvement in the creation of diverse heterocyclic structures. These structures are synthesized via various chemical reactions that manipulate the compound's functional groups to form new rings and frameworks. This process is crucial in the development of new materials and bioactive molecules, including potential drugs and agrochemicals.

For example, the Gewald reaction, a key method in heterocyclic synthesis, involves the condensation of compounds like "ethyl 2-aminothiophene-3-carboxylates" with different reagents to produce a variety of thiophene derivatives. These thiophene derivatives are further modified to create complex heterocycles with potential biological activities (Gütschow et al., 1999). Another example includes the synthesis of pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives, showcasing the versatility of thiophene-containing compounds in constructing complex heterocyclic systems with potential for various applications (Ahmed, 2002).

Biological Activities and Applications

The synthesized heterocycles derived from "ethyl 2-(2-((9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate" and related compounds exhibit a range of biological activities, making them candidates for further pharmacological studies. These activities include antimicrobial, anticancer, and enzyme inhibition properties, which are vital for developing new therapeutic agents. For instance, certain thiophene derivatives have shown promising anticancer activities against various cancer cell lines, indicating the potential of these compounds in cancer therapy (Mohareb et al., 2016).

Mechanism of Action

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Safety and Hazards

• MSDS : Detailed safety information can be found in the Material Safety Data Sheet (MSDS).

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Future Directions

: Key Organics / BIONET : Sigma-Aldrich : Springer